Cas no 439904-34-4 (KDdiA-PC)

• Product Name: KDdiA-PC
• CAS No: 439904-34-4
• MF: C₃₆H₆₆NO₁₁P
• MW: 719.883113384247
• CID: 4457483
• PubChem ID: 71684450
• Update Time: 2025-04-24

KDdiA-PC Chemical and Physical Properties

Names and Identifiers

• KDdiA-PC
• KDdiA-PC Exclusive
• XWKBYMQTSGGZLW-PHSKOSPPSA-N
• DTXSID601099787
• 439904-34-4
• 1-hexadecanoyl-2-(9-oxo-11-carboxy-10E-undecenoyl)-sn-glycero-3-phosphocholine
• PKDdiA-PC
• [(2R)-2-[(E)-11-carboxy-9-oxoundec-10-enoyl]oxy-3-hexadecanoyloxypropyl] 2-(trimethylazaniumyl)ethyl phosphate
• HMS3649G19
• CHEBI:187082
• 1-palmitoyl-2-(9-oxo-11-carboxy-10E-undecenoyl)-sn-glycero-3-phosphocholine
• CS-0092201
• (R,E)-2-((11-Carboxy-9-oxoundec-10-enoyl)oxy)-3-(palmitoyloxy)propyl (2-(trimethylammonio)ethyl) phosphate
• 1-Palmitoyl-2-(4-ketododec-3-enedioyl)phosphatidylcholine
• 1-Palmitoyl-2-(4-keto-dodec-3-ene-dioyl)phosphatidylcholine
• 3,5,9-Trioxa-4-phosphapentacosan-1-aminium, 7-[[(10E)-11-carboxy-1,9-dioxo-10-undecen-1-yl]oxy]-4-hydroxy-N,N,N-trimethyl-10-oxo-, inner salt, 4-oxide, (7R)-
• LMGP20010017
• HY-125554
• AKOS040755094

• Inchi： 1S/C36H66NO11P/c1-5-6-7-8-9-10-11-12-13-14-15-18-21-24-35(41)45-30-33(31-47-49(43,44)46-29-28-37(2,3)4)48-36(42)25-22-19-16-17-20-23-32(38)26-27-34(39)40/h26-27,33H,5-25,28-31H2,1-4H3,(H-,39,40,43,44)
• InChI Key： XWKBYMQTSGGZLW-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCC(OCC(OC(CCCCCCCC(C=CC(O)=O)=O)=O)COP(OCC[N+](C)(C)C)([O-])=O)=O

Computed Properties

• Exact Mass: 719.43734892Da
• Monoisotopic Mass: 719.43734892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 49
• Rotatable Bond Count: 36
• Complexity: 972
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 166Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Phosphatidylcholines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphocholines Phosphatidylcholines